Cas no 1224055-17-7 (6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one)

• Product Name: 6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one
• CAS No: 1224055-17-7
• MF: C₉H₈BrN₃OS
• MW: 286.148319244385
• MDL: MFCD18632641
• CID: 1216982
• PubChem ID: 59258909
• Update Time: 2025-07-10

6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-methyl-2-methylsulfanyl-8H-pyrido[2,3-d]pyrimidin-7-one
• 1H-Indazole,6-bromo-4-methyl-
• CTK5G0748
• 6-bromo-4-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidin-7(8H)-one
• AK139889
• RP04777
• OR40121
• SureCN1709837
• AG-H-57715
• 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
• 1224055-17-7
• SCHEMBL1983403
• 6-bromo-4-methyl-2-(methylsulfanyl)-7h,8h-pyrido[2,3-d]pyrimidin-7-one
• QHEMIXLWNUKUTQ-UHFFFAOYSA-N
• 6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one

• MDL： MFCD18632641
• Inchi： 1S/C9H8BrN3OS/c1-4-5-3-6(10)8(14)12-7(5)13-9(11-4)15-2/h3H,1-2H3,(H,11,12,13,14)
• InChI Key： QHEMIXLWNUKUTQ-UHFFFAOYSA-N
• SMILES： BrC1C(NC2C(C=1)=C(C)N=C(N=2)SC)=O

Computed Properties

• Exact Mass: 284.95715g/mol
• Monoisotopic Mass: 284.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one

Recent Advances in the Study of 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS: 1224055-17-7)

The compound 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS: 1224055-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors. Recent studies have explored its utility in targeting various disease pathways, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel pyridopyrimidine derivatives. Researchers demonstrated that the bromo and methylthio substituents at the 6- and 2-positions, respectively, are critical for modulating the compound's reactivity and binding affinity to kinase domains. The study utilized computational docking and molecular dynamics simulations to predict interactions with target proteins, followed by in vitro validation using enzyme inhibition assays.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where the compound was employed as a precursor for the development of selective JAK2 inhibitors. The research team optimized the synthetic pathway to achieve a high yield of the target molecule, which exhibited promising activity in preclinical models of myeloproliferative neoplasms. The study emphasized the importance of the methylthio group in enhancing metabolic stability and selectivity.

In addition to its applications in kinase inhibitor development, 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one has been investigated for its potential in photodynamic therapy (PDT). A recent ACS Chemical Biology publication described its use as a photosensitizer precursor, where the bromo substituent facilitated post-functionalization with targeting moieties. The resulting conjugates demonstrated efficient singlet oxygen generation upon light irradiation, suggesting utility in targeted cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of derivatives based on this scaffold. A 2023 review in Organic Process Research & Development discussed optimization strategies for the bromination and methylation steps, which are often associated with low yields and impurity formation. The authors proposed alternative reagents and catalytic systems to address these limitations.

Looking ahead, the versatility of 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one positions it as a valuable building block for drug discovery. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, leveraging its reactive handles for further diversification. The compound's unique structural features continue to inspire innovation in medicinal chemistry design.